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The table below summarizes key quantitative findings from pre-clinical and clinical studies demonstrating

Omipalisib's efficacy in reducing collagen synthesis.

Experimental
Model

Key Collagen/Fibrosis
Biomarkers Measured

Observed Effect of
Omipalisib

Dosing/Concentration

In Vitro:
Prolonged "Scar-
in-a-Jar" [1] [2]

PRO-C1 (Type I Collagen),
PRO-C3 (Type III), PRO-

C6 (Type VI), FBN-C
(Fibronectin)

Concentration-
dependent reduction

of all elevated
biomarkers [1] [2]

0.1 - 10 µM

Ex Vivo: Human
IPF Lung Slices
[3] [4]

Collagen synthesis
(measured by PRO-C1

ELISA)

Reduced collagen
synthesis [3] [4]

Information not specified
in sources

In Vivo: Human
Phase 1 Trial (IPF
patients) [3] [4]

Lung 18F-FDG uptake

(marker of metabolic
activity in fibrotic areas)

Exposure-dependent

reduction in glucose
uptake in fibrotic lung

regions [3] [4]

0.25 mg, 1 mg, and 2 mg

(twice daily for 8 days)

Detailed Experimental Protocols
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For researchers looking to replicate or understand these validation studies, here are the core methodologies

employed.

Prolonged "Scar-in-a-Jar" In Vitro Assay [1] [2]

This assay is designed to mimic the dense extracellular matrix environment and model fibrogenesis in vitro.

Cell Culture: Primary human lung fibroblasts from healthy donors.

Culture Conditions:
Crowding Agent: Culture medium is supplemented with Ficoll to create a macromolecular

crowded environment, which accelerates and improves the fidelity of collagen deposition and
processing [2].

Stimulation: Cells are stimulated with TGF-β1 (1 ng/mL) to induce differentiation into
myofibroblasts and drive ECM production [2].

Duration: The assay is prolonged for 12 days to allow for robust ECM synthesis and correct
collagen processing [1] [2].

Treatment: Test compounds (Omipalisib, Nintedanib, Pirfenidone) are added concurrently with TGF-
β1 stimulation.

Outcome Measurement: ECM synthesis is quantified over time (days 4, 8, 12) using specific ELISAs
that target neo-epitopes on the pro-peptides of newly synthesized collagen types (PRO-C1, PRO-C3,

PRO-C6) and fibronectin (FBN-C) in cell supernatants [1] [2].

Phase 1 Clinical Trial in IPF Patients [3]

This experimental medicine study was designed to confirm target engagement and pharmacodynamic

activity in humans.

Study Design: A randomized, placebo-controlled, double-blind, repeat dose escalation study
(NCT01725139) [3].

Participants: 17 subjects with IPF [3].
Dosing: Omipalisib was administered orally at 0.25 mg, 1 mg, and 2 mg twice daily for 7-10 days

[3].
Key Pharmacodynamic Assessments:

Bronchoalveolar Lavage (BAL): BAL cells were analyzed for target engagement by
measuring the inhibition of phosphorylation of AKT (pAKT) and the ratio of PIP3/PIP2,

confirming PI3K/mTOR pathway suppression in the lung [3].
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18F-FDG PET/CT Imaging: Scans were performed pre- and post-dosing to measure glucose

metabolism in fibrotic lung areas. A reduction in uptake signals a decrease in metabolic activity
of fibrotic tissue, serving as a pharmacodynamic biomarker of Omipalisib's activity [3] [4].

Mechanism of Action: Targeting the PI3K/mTOR
Pathway

Omipalisib exerts its anti-fibrotic and collagen-suppressing effects by dually inhibiting a central pro-fibrotic

signaling pathway. The following diagram illustrates this mechanism and the experimental workflow from

the "Scar-in-a-Jar" assay.

Omipalisib Mechanism of Action In Vitro Validation: Scar-in-a-Jar Workflow

TGF-β1 Stimulation

PI3K/mTOR Pathway
Activation

Increased Collagen Synthesis
(Types I, III, VI)

Omipalisib (PI3K/mTOR Inhibitor)

  Inhibits

Seed Human Lung Fibroblasts

Add Crowding Agent (Ficoll)

Stimulate with TGF-β1

Treat with Omipalisib

Measure Biomarkers in Supernatant
(PRO-C1, PRO-C3, PRO-C6) via ELISA
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Key Conclusions for Researchers

Validated Efficacy: Omipalisib has demonstrated a consistent, concentration-dependent ability to

reduce the synthesis of multiple collagen types (I, III, and VI) in robust, disease-relevant in vitro
models of fibrosis [1] [2].

Confirmed Target Engagement: The Phase 1 trial in IPF patients is critical as it moves beyond in
vitro data, proving that orally dosed Omipalisib successfully engages the PI3K/mTOR target not only

systemically but directly in the human lung [3] [4].
Favorable Comparison: In the "Scar-in-a-Jar" model, Omipalisib showed a broad suppressive

effect on TGF-β1-induced biomarkers, performing comparably to or, in the case of α-SMA
suppression, more broadly than the approved therapy Pirfenidone [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Prolonged Scar-in-a-Jar: an in vitro screening tool for anti-fibrotic... [pubmed.ncbi.nlm.nih.gov]

2. Prolonged Scar-in-a-Jar: an in vitro screening tool for anti-fibrotic... [respiratory-

research.biomedcentral.com]

3. A randomised, placebo-controlled study of omipalisib (PI3K ... [publications.ersnet.org]

4. Can Slow Fibrosis Progression in IPF, Phase 1 Trial Shows Omipalisib

[pulmonaryfibrosisnews.com]

To cite this document: Smolecule. [Quantitative Data Summary of Anti-fibrotic Effects]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548408#omipalisib-

collagen-synthesis-reduction-validation]

Disclaimer & Data Validity:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s548408?utm_src=pdf-body-img
https://www.smolecule.com/products/s548408?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32381012/
https://respiratory-research.biomedcentral.com/articles/10.1186/s12931-020-01369-1
https://www.smolecule.com/products/s548408?utm_src=pdf-body
https://publications.ersnet.org/content/erj/53/3/1801992
https://pulmonaryfibrosisnews.com/news/phase-1-data-suggests-metabolism-related-signals-as-target-for-ipf/
https://www.smolecule.com/products/s548408?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32381012/
https://respiratory-research.biomedcentral.com/articles/10.1186/s12931-020-01369-1
https://www.smolecule.com/products/s548408?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/32381012/
https://respiratory-research.biomedcentral.com/articles/10.1186/s12931-020-01369-1
https://respiratory-research.biomedcentral.com/articles/10.1186/s12931-020-01369-1
https://publications.ersnet.org/content/erj/53/3/1801992
https://pulmonaryfibrosisnews.com/news/phase-1-data-suggests-metabolism-related-signals-as-target-for-ipf/
https://pulmonaryfibrosisnews.com/news/phase-1-data-suggests-metabolism-related-signals-as-target-for-ipf/
https://www.smolecule.com/products/b548408#omipalisib-collagen-synthesis-reduction-validation
https://www.smolecule.com/products/b548408#omipalisib-collagen-synthesis-reduction-validation
https://www.smolecule.com/products/b548408#omipalisib-collagen-synthesis-reduction-validation
https://www.smolecule.com/products/s548408?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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